1-((2,4-Dimethylthiazol-5-yl)methyl)-3-(2-methoxyphenyl)urea
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Description
1-((2,4-Dimethylthiazol-5-yl)methyl)-3-(2-methoxyphenyl)urea, also known as MTT, is a yellow tetrazolium salt that is commonly used in scientific research. MTT is used to measure cell viability and proliferation, making it a valuable tool in the study of various diseases, including cancer.
Scientific Research Applications
Antimicrobial Activity
Thiazolyl urea compounds have been shown to possess significant antimicrobial activity . They could be used in drug development for bacterial infections due to their ability to inhibit the growth of microorganisms .
Anticancer Activity
Some thiazolyl urea derivatives have been proposed as potential therapeutic agents in the treatment of cancer . Their structure allows them to interact with various biological targets involved in cancer progression .
Acaricidal and Antifeedant Activities
These compounds have also been suggested for use as acaricides (to kill ticks and mites) and antifeedants (to deter herbivores from feeding on plants), which could be beneficial in agricultural settings .
Enzyme Modulation
Thiazole-based compounds, including thiazolyl ureas, can modulate the activity of many enzymes involved in metabolism, offering potential applications in treating metabolic disorders .
Anti-inflammatory and Antioxidant Activities
They also demonstrate anti-inflammatory and antioxidant properties, which could be useful in developing treatments for diseases caused by inflammation and oxidative stress .
properties
IUPAC Name |
1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-3-(2-methoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2S/c1-9-13(20-10(2)16-9)8-15-14(18)17-11-6-4-5-7-12(11)19-3/h4-7H,8H2,1-3H3,(H2,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXCYUPKOYPFQIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)CNC(=O)NC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.